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Compound of Interest

Compound Name: Propoxycyclohexane

Cat. No.: B12942481 Get Quote

The safe and compliant disposal of propoxycyclohexane is critical for ensuring the safety of

laboratory personnel and protecting the environment. This guide provides essential information

on the proper handling and disposal procedures for propoxycyclohexane, tailored for

researchers, scientists, and drug development professionals.

Understanding the Hazards of Propoxycyclohexane
Propoxycyclohexane is a flammable liquid that poses several health and environmental risks.

It is crucial to be aware of these hazards before handling and disposing of the chemical. Key

hazard classifications include:

Flammable Liquid: Propoxycyclohexane is highly flammable and its vapors can form

explosive mixtures with air.[1] It should be kept away from heat, sparks, open flames, and

other ignition sources.[1][2]

Health Hazards: It can cause skin irritation and may cause drowsiness or dizziness.[1]

Swallowing the chemical can be fatal if it enters the airways.[1]

Environmental Hazards: Propoxycyclohexane is very toxic to aquatic life with long-lasting

effects.[1] Therefore, it must not be disposed of down the drain or released into the

environment.

Quantitative Hazard Data
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The following table summarizes key quantitative data for propoxycyclohexane, extracted from

safety data sheets.

Property Value Source

Boiling Point 80.7 °C (177.3 °F) [1]

Density 0.779 g/cm³ at 25 °C (77 °F) [1]

Flash Point 35 °C (95 °F) [3]

Lower Flammability Limit 0.9% [3]

Partition Coefficient (log Pow) 3.44 [1]

Step-by-Step Disposal Procedure
The proper disposal of propoxycyclohexane follows the general principles of hazardous

waste management. This involves segregation, proper containment, clear labeling, and transfer

to a certified hazardous waste disposal facility.

Experimental Protocol for Waste Collection and Segregation:

Waste Identification: All waste streams containing propoxycyclohexane must be identified

at the point of generation. This includes pure, unused propoxycyclohexane, reaction

mixtures, and contaminated materials (e.g., gloves, absorbent pads).

Segregation: Propoxycyclohexane waste must be collected separately from other waste

streams, especially incompatible materials such as oxidizing agents.[3] It should be

categorized as a non-halogenated organic solvent waste.[4]

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container. The container should be made of a material that will not react with

propoxycyclohexane. Ensure the container is in good condition and has a secure-fitting lid.

Waste Collection:

Dispense the waste propoxycyclohexane into the designated container in a well-

ventilated area, preferably within a chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/227048
https://www.sigmaaldrich.com/US/en/sds/sial/227048
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/227048
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12942481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid overfilling the container; it should not be filled to more than 75-90% of its capacity to

allow for vapor expansion.[4][5]

Securely close the container lid after each addition of waste.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Propoxycyclohexane"

The specific hazards (e.g., "Flammable," "Toxic")

The date of accumulation

The name of the principal investigator or laboratory group

Storage and Disposal:

Temporary Storage: Store the labeled waste container in a designated hazardous waste

accumulation area. This area should be a well-ventilated, cool, and dry location, away from

heat and ignition sources.[3] Flammable liquid storage cabinets are appropriate for this

purpose.

Disposal Request: Once the container is full or ready for disposal, follow your institution's

procedures for hazardous waste pickup. This typically involves submitting a request to the

Environmental Health and Safety (EHS) office.

Professional Disposal: The collected propoxycyclohexane waste will be handled by a

licensed hazardous waste disposal contractor. The most common disposal method for

flammable organic solvents is incineration at a permitted facility.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of

propoxycyclohexane.

Waste Generation

Waste Collection & Segregation

Temporary Storage

Final Disposal

Generate Propoxycyclohexane Waste

Identify as Hazardous Waste

Segregate from Incompatible Waste

Select Appropriate Container

Collect in Labeled Container

Store in Designated Area

Request EHS Pickup

Professional Disposal (Incineration)
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of propoxycyclohexane.

Disclaimer: The information provided in this document is intended as a general guide. Always

consult your institution's specific hazardous waste management policies and comply with all

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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